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Compound of Interest

Compound Name: GS-829845

Cat. No.: B2794753 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

GS-829845 is the principal active metabolite of Filgotinib, an orally bioavailable, preferential

inhibitor of Janus kinase 1 (JAK1).[1][2][3][4] The JAK-STAT signaling pathway is a critical

regulator of the immune response, and its dysregulation is implicated in various inflammatory

diseases. GS-829845 exerts its effects by inhibiting the phosphorylation and activation of

Signal Transducer and Activator of Transcription (STAT) proteins, thereby modulating the

transcription of pro-inflammatory cytokine genes.[5] Although it is approximately 10-fold less

potent than its parent compound, Filgotinib, GS-829845 has a significantly longer half-life,

making it a key contributor to the overall therapeutic effect. Proper preparation of stock

solutions is the first critical step for obtaining reliable and reproducible results in in-vitro and in-

vivo studies. This document provides a detailed protocol for the preparation, storage, and

handling of GS-829845 stock solutions.

Physicochemical & Handling Data
All quantitative data for GS-829845 is summarized in the table below for quick reference.
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Property Value Source

CAS Number 1257705-09-1

Molecular Formula C₁₇H₁₉N₅O₂S

Molecular Weight 357.43 g/mol

Recommended Solvent Dimethyl sulfoxide (DMSO)

Solubility in DMSO
100 mg/mL (approx. 279.78

mM)

Solid Storage
4°C, protected from light and

moisture

Stock Solution Storage
-20°C for up to 1 month-80°C

for up to 6 months

Experimental Protocols
Materials and Equipment

GS-829845 powder

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Protocol for Preparing a 100 mM GS-829845 Stock
Solution
This protocol describes the preparation of a high-concentration primary stock solution in

DMSO, which can be further diluted to working concentrations.

Calculation: To prepare a 100 mM (0.1 mol/L) stock solution, the required mass of GS-829845
must be calculated.

Mass (mg) = Desired Volume (mL) × Concentration (mM) × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 100 mM stock: Mass (mg) = 1 mL × 100 mM × 357.43 / 1000 = 35.74

mg

Procedure:

Preparation: Don appropriate PPE. Allow the GS-829845 vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Carefully weigh out the calculated amount of GS-829845 powder (e.g., 35.74 mg)

using an analytical balance and transfer it into a sterile tube.

Solvent Addition: Add the calculated volume of DMSO (e.g., 1 mL for a 100 mM solution) to

the tube containing the powder.

Dissolution: Cap the tube tightly and vortex thoroughly for 2-3 minutes to dissolve the

compound. If particulates remain, sonicate the tube in an ultrasonic bath for 5-10 minutes.

Gentle warming to 37°C can also aid dissolution. Visually inspect the solution to ensure it is

clear and free of precipitates.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile cryogenic vials or

microcentrifuge tubes.

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store immediately at -80°C for long-term storage (up to 6 months) or at -20°C

for short-term storage (up to 1 month).
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Visualizations
Workflow for Stock Solution Preparation
The following diagram outlines the logical steps for preparing a GS-829845 stock solution.

Stock Solution Preparation Workflow

Start: Equilibrate
GS-829845 Powder

1. Weigh GS-829845 Powder

2. Add Anhydrous DMSO

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot into
Single-Use Vials

5. Store at -20°C or -80°C

End: Ready for Use
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Click to download full resolution via product page

Caption: Workflow for the preparation and storage of GS-829845 stock solutions.

GS-829845 Mechanism of Action in the JAK-STAT
Pathway
GS-829845 functions by inhibiting JAK1. The diagram below illustrates its role in the canonical

JAK-STAT signaling cascade initiated by cytokine binding.
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Simplified JAK-STAT Signaling Pathway
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Caption: GS-829845 inhibits JAK1, blocking STAT phosphorylation and downstream gene

transcription.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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